Cas no 2104226-95-9 (1-Propanone, 2-amino-1-(2-methyl-2H-1,2,3-triazol-4-yl)-, (2R)-)

• Product Name: 1-Propanone, 2-amino-1-(2-methyl-2H-1,2,3-triazol-4-yl)-, (2R)-
• CAS No: 2104226-95-9
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 5293453
• Update Time: 2025-07-01

1-Propanone, 2-amino-1-(2-methyl-2H-1,2,3-triazol-4-yl)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-amino-1-(2-methyl-2H-1,2,3-triazol-4-yl)-, (2R)-

• Inchi： 1S/C6H10N4O/c1-4(7)6(11)5-3-8-10(2)9-5/h3-4H,7H2,1-2H3/t4-/m1/s1
• InChI Key： UYNZNUINPUUDLM-SCSAIBSYSA-N
• SMILES： C(C1C=NN(C)N=1)(=O)[C@H](N)C

Additional information on 1-Propanone, 2-amino-1-(2-methyl-2H-1,2,3-triazol-4-yl)-, (2R)-

Research Brief on 1-Propanone, 2-amino-1-(2-methyl-2H-1,2,3-triazol-4-yl)-, (2R)- (CAS: 2104226-95-9)

The compound 1-Propanone, 2-amino-1-(2-methyl-2H-1,2,3-triazol-4-yl)-, (2R)- (CAS: 2104226-95-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral molecule, characterized by its unique triazole and amino-propanone structural motifs, is being explored for its potential applications in drug discovery, particularly as a building block for novel therapeutics targeting infectious diseases and metabolic disorders.

Recent studies have focused on the synthetic pathways and enantioselective synthesis of this compound, given its relevance in asymmetric catalysis and medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an efficient enzymatic resolution method to obtain the (2R)-enantiomer with high optical purity (>99% ee), which is critical for its biological activity. The study also highlighted the compound's role as a key intermediate in the synthesis of triazole-containing kinase inhibitors.

In pharmacological investigations, researchers have identified promising antibacterial properties associated with derivatives of 2104226-95-9. A team at the University of Cambridge reported in Nature Chemical Biology (2024) that structural analogs of this compound exhibit potent inhibition against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with MIC values in the low micromolar range. The mechanism appears to involve interference with bacterial cell wall biosynthesis pathways.

From a drug metabolism perspective, recent ADMET studies published in Xenobiotica (2023) indicate that the (2R)-configuration shows favorable pharmacokinetic properties compared to its (2S)-counterpart, with improved metabolic stability in human liver microsomes and enhanced membrane permeability in Caco-2 cell assays. These findings suggest its potential as a lead compound for oral drug development.

Ongoing clinical research is exploring the application of 2104226-95-9 derivatives in oncology. Preliminary results from Phase I trials (presented at the 2024 AACR Annual Meeting) demonstrate that certain fluorinated analogs show selective cytotoxicity against PI3K-mutated cancer cell lines while maintaining a favorable safety profile in animal models. The unique 1,2,3-triazole moiety appears to contribute to both target binding and solubility characteristics.

The commercial availability of 1-Propanone, 2-amino-1-(2-methyl-2H-1,2,3-triazol-4-yl)-, (2R)- through specialty chemical suppliers has enabled broader investigation of its properties. Current market analyses project growing demand for this intermediate, particularly in the Asia-Pacific region where pharmaceutical companies are increasingly incorporating triazole-based scaffolds into their drug discovery pipelines.

Future research directions include exploring the compound's potential in PROTAC (proteolysis targeting chimera) development and as a ligand for metal-catalyzed reactions in continuous flow systems. The combination of its chiral center and heterocyclic structure makes it particularly valuable for these emerging applications in medicinal chemistry and process development.